Cas no 93776-87-5 (1,5-Naphthalenedisulfonicacid, 8-amino-3-hydroxy-, sodium salt (1:1))

• Product Name: 1,5-Naphthalenedisulfonicacid, 8-amino-3-hydroxy-, sodium salt (1:1)
• CAS No: 93776-87-5
• MF: C₁₀H₈NNaO₇S₂
• MW: 341.292791366577
• CID: 811755
• PubChem ID: 44150161
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonicacid, 8-amino-3-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid, 8-amino-3-hydroxy-, sodium salt (1:1)
• sodium hydrogen 8-amino-3-hydroxynaphthalene-1,5-disulphonate
• sodium,4-amino-7-hydroxy-5-sulfonaphthalene-1-sulfonate
• SODIUM HYDROGEN 8-AMINO-3-HYDROXYNAPHTHALENE-1,5-DISULFONATE
• EINECS 298-014-7
• 93776-87-5

• Inchi： 1S/C10H9NO7S2.Na/c11-7-1-2-8(19(13,14)15)6-3-5(12)4-9(10(6)7)20(16,17)18;/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18);/q;+1/p-1
• InChI Key： XYCKNWOLHQBPNL-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=C2C(=CC=C(C2=1)N)S(=O)(=O)[O-])O)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 340.964
• Monoisotopic Mass: 340.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C